molecular formula C17H18ClNO2S B8493070 4-[(4-Chlorobenzene-1-sulfonyl)(cyclopentyl)methyl]pyridine CAS No. 558462-64-9

4-[(4-Chlorobenzene-1-sulfonyl)(cyclopentyl)methyl]pyridine

Cat. No.: B8493070
CAS No.: 558462-64-9
M. Wt: 335.8 g/mol
InChI Key: XQCLJXDRZXVXFG-UHFFFAOYSA-N
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Description

4-[(4-Chlorobenzene-1-sulfonyl)(cyclopentyl)methyl]pyridine is a useful research compound. Its molecular formula is C17H18ClNO2S and its molecular weight is 335.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

558462-64-9

Molecular Formula

C17H18ClNO2S

Molecular Weight

335.8 g/mol

IUPAC Name

4-[(4-chlorophenyl)sulfonyl-cyclopentylmethyl]pyridine

InChI

InChI=1S/C17H18ClNO2S/c18-15-5-7-16(8-6-15)22(20,21)17(13-3-1-2-4-13)14-9-11-19-12-10-14/h5-13,17H,1-4H2

InChI Key

XQCLJXDRZXVXFG-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)C(C2=CC=NC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A toluene (5 ml) solution of the 4-(4-chlorophenylsulfonylmethyl)pyridine (70 mg, 0.261 mmol) obtained in Example 119, cyclopentanol (49 μl, 0.538 mmol) and cyanomethylenetri-n-butylphosphorane (129 mg, 0.538 mol) was heated under reflux for 3 days under an argon atmosphere. After cooling to room temperature, the reaction mixture was added with cyclopentanol (49 μl, 0.538 mmol) and cyanomethylenetri-n-butylphosphorane (129 mg, 0.538 mol). The mixture was heated under reflux for 22 hours under an argon atmosphere. After cooling to room temperature, the reaction mixture was concentrated under reduced pressure. The residue was subjected to flash chromatography on a silica gel column, and the fraction obtained from the hexane:ethyl acetate (=2:1) eluate was concentrated under reduced pressure to give the title compound (77 mg, 88%) as a white solid. The resulting solid was washed with hexane-ether and collected by filtration, whereby the title compound was obtained as a white powder.
Quantity
49 μL
Type
reactant
Reaction Step One
Quantity
129 mg
Type
reactant
Reaction Step One
Quantity
70 mg
Type
reactant
Reaction Step Two
Quantity
49 μL
Type
reactant
Reaction Step Two
Quantity
129 mg
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Yield
88%

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